Cas no 1807071-65-3 (3-(Difluoromethyl)-4-hydroxy-5-iodo-2-methoxypyridine)
3-(Difluoromethyl)-4-hydroxy-5-iodo-2-methoxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(Difluoromethyl)-4-hydroxy-5-iodo-2-methoxypyridine
-
- Inchi: 1S/C7H6F2INO2/c1-13-7-4(6(8)9)5(12)3(10)2-11-7/h2,6H,1H3,(H,11,12)
- InChI Key: MHDJRSZXGVJLRX-UHFFFAOYSA-N
- SMILES: IC1=CNC(=C(C(F)F)C1=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 299
- XLogP3: 1.6
- Topological Polar Surface Area: 38.3
3-(Difluoromethyl)-4-hydroxy-5-iodo-2-methoxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029031636-250mg |
3-(Difluoromethyl)-4-hydroxy-5-iodo-2-methoxypyridine |
1807071-65-3 | 95% | 250mg |
$950.60 | 2022-03-31 | |
| Alichem | A029031636-500mg |
3-(Difluoromethyl)-4-hydroxy-5-iodo-2-methoxypyridine |
1807071-65-3 | 95% | 500mg |
$1,786.10 | 2022-03-31 | |
| Alichem | A029031636-1g |
3-(Difluoromethyl)-4-hydroxy-5-iodo-2-methoxypyridine |
1807071-65-3 | 95% | 1g |
$2,923.95 | 2022-03-31 |
3-(Difluoromethyl)-4-hydroxy-5-iodo-2-methoxypyridine Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 3-(Difluoromethyl)-4-hydroxy-5-iodo-2-methoxypyridine
Recent Advances in the Study of 3-(Difluoromethyl)-4-hydroxy-5-iodo-2-methoxypyridine (CAS: 1807071-65-3)
3-(Difluoromethyl)-4-hydroxy-5-iodo-2-methoxypyridine (CAS: 1807071-65-3) is a structurally unique pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of agrochemicals and pharmaceuticals. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.
The compound's structural features, including the difluoromethyl and iodo substituents, contribute to its reactivity and make it a valuable building block for further chemical modifications. Recent synthetic approaches have focused on optimizing the yield and purity of 3-(Difluoromethyl)-4-hydroxy-5-iodo-2-methoxypyridine, with particular emphasis on green chemistry principles to minimize environmental impact. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel catalytic method that achieves a 92% yield under mild conditions, significantly improving upon previous methodologies.
In terms of biological activity, preliminary investigations have revealed that derivatives of 3-(Difluoromethyl)-4-hydroxy-5-iodo-2-methoxypyridine exhibit promising antifungal and antibacterial properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound showed potent activity against Candida albicans and Staphylococcus aureus, with MIC values in the low micromolar range. These findings suggest potential applications in addressing antibiotic resistance, a critical challenge in modern medicine.
The compound's mechanism of action appears to involve interference with essential microbial metabolic pathways, particularly those involving pyridine-dependent enzymes. Molecular docking studies have provided insights into the structural basis for its activity, revealing favorable interactions with key protein targets. These computational findings are currently being validated through biochemical assays and X-ray crystallography studies.
Beyond antimicrobial applications, recent patent filings indicate growing interest in using 3-(Difluoromethyl)-4-hydroxy-5-iodo-2-methoxypyridine as a precursor for developing kinase inhibitors. Several pharmaceutical companies have included derivatives of this compound in their pipelines for oncology and inflammatory disease targets. The iodine moiety in particular offers opportunities for further functionalization or radiolabeling, expanding its utility in drug discovery and development.
Ongoing research is exploring the compound's potential in agrochemical applications. Field trials conducted in 2023-2024 have demonstrated that certain derivatives exhibit excellent fungicidal activity against economically important plant pathogens while showing favorable environmental and toxicological profiles. These developments position 3-(Difluoromethyl)-4-hydroxy-5-iodo-2-methoxypyridine as a promising candidate for next-generation crop protection agents.
In conclusion, 3-(Difluoromethyl)-4-hydroxy-5-iodo-2-methoxypyridine (CAS: 1807071-65-3) represents a versatile scaffold with significant potential across multiple domains of chemical biology. The convergence of improved synthetic methods, detailed mechanistic understanding, and expanding application areas suggests that this compound will continue to be an important focus of research in the coming years. Future studies will likely explore its utility in additional therapeutic areas and further optimize its pharmacological properties.
1807071-65-3 (3-(Difluoromethyl)-4-hydroxy-5-iodo-2-methoxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)